Cas no 300727-15-5 (2-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide)

• Product Name: 2-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide
• CAS No: 300727-15-5
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• CID: 298872
• PubChem ID: 599269
• Update Time: 2025-05-20

2-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-
• 2-Chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide
• 2-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)acetamide
• T297E
• 2-Chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide #
• Z55993038
• 2-Chloro-N-(3-methyl-1-phenyl-5-pyrazolyl)acetamide
• AS-8767
• DTXSID90344763
• 300727-15-5
• EN300-09155
• WITNPEBNOYWOGB-UHFFFAOYSA-N
• 5-(2-Chloroacetamido)-3-methyl-1-phenylpyrazole
• CS-0221445
• FT-0611969
• AKOS000122378
• MFCD00745117
• 2-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide

• MDL： MFCD00745117
• Inchi： 1S/C12H12ClN3O/c1-9-7-11(14-12(17)8-13)16(15-9)10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,14,17)
• InChI Key： WITNPEBNOYWOGB-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC(C)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 249.06700
• Monoisotopic Mass: 249.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 114-116
• Boiling Point: 446.9±35.0 °C at 760 mmHg
• Flash Point: 224.1±25.9 °C
• PSA: 46.92000
• LogP: 2.43100
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide

Recent Advances in the Study of 2-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide (CAS: 300727-15-5)

2-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide (CAS: 300727-15-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. Recent studies have explored its synthesis, biological activity, and mechanistic pathways, providing valuable insights for researchers in the field.

The compound belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the chloroacetamide moiety in its structure further enhances its reactivity, making it a promising candidate for the development of novel therapeutic agents. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as investigating its interactions with biological targets.

One of the key findings from recent studies is the compound's potential as an inhibitor of specific enzymatic pathways. For instance, it has been shown to exhibit inhibitory activity against certain kinases, which are critical regulators of cellular processes. This property opens up new avenues for its use in targeted cancer therapies. Additionally, its herbicidal activity has been explored, suggesting potential applications in agriculture.

In terms of synthesis, recent advancements have highlighted the use of greener and more efficient methodologies. For example, microwave-assisted synthesis has been employed to reduce reaction times and improve yields. Furthermore, computational studies have provided insights into the compound's molecular interactions, aiding in the design of more potent derivatives.

The safety and toxicological profile of 2-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide has also been a subject of investigation. Preliminary studies indicate that while the compound exhibits promising biological activity, further research is needed to assess its long-term effects and potential side effects. This underscores the importance of continued research to fully understand its therapeutic potential and limitations.

In conclusion, 2-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acetamide (CAS: 300727-15-5) represents a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its properties for practical use. The findings from recent studies provide a solid foundation for future investigations and highlight the compound's relevance in the field of chemical biology.